2,3-Dimethyl-5-(2-methylbutyl)pyrazine
Overview
Description
2,3-Dimethyl-5-(2-methylbutyl)pyrazine is a synthetic compound with the empirical formula C11H18N2 . It has a molecular weight of 178.27 . This compound is used in flavors and fragrances and has a nutty organoleptic property . It is also known to be a component of the trail pheromone of certain species of ants .
Molecular Structure Analysis
The molecular structure of 2,3-Dimethyl-5-(2-methylbutyl)pyrazine consists of a pyrazine ring, which is a six-membered aromatic ring containing two nitrogen atoms, with various alkyl groups attached to it . The SMILES string representation of this compound isCCC(C)Cc1cnc(C)c(C)n1 . Physical And Chemical Properties Analysis
2,3-Dimethyl-5-(2-methylbutyl)pyrazine has a refractive index of 1.494 and a density of 0.927 g/mL at 25 °C . It is a synthetic compound with a quality level of 300 grade .Scientific Research Applications
Pheromone Components in Insects
2,3-Dimethyl-5-(2-methylbutyl)pyrazine has been identified as a component of alarm pheromones in various insect species. In studies conducted on the little fire ant, Wasmannia auropunctata, this compound was found to be the major volatile released by worker ants and played a significant role in their communication systems (Showalter et al., 2010). Similarly, research on the phasmid insect Phyllium westwoodii revealed the presence of 2,3-Dimethyl-5-(2-methylbutyl)pyrazine in its defensive spray, marking the first instance of pyrazines found in the defensive gland spray of phasmid insects (Dossey et al., 2009).
Chemical Ecology and Environmental Interactions
The compound has also been studied in the context of chemical ecology, particularly in the interaction of insects with their environment. In the Australian ponerine ant Rhytidoponera metallica, 2,3-Dimethyl-5-(2-methylbutyl)pyrazine was identified among other novel pyrazines, suggesting a role in ecological interactions (Tecle et al., 1987). Field studies have explored the potential of using this compound for ant management, considering its role as an alarm pheromone component (Troyer et al., 2009).
Formation Pathways and Chemical Properties
Research has been conducted on the formation pathways of various pyrazines, including 2,3-Dimethyl-5-(2-methylbutyl)pyrazine, in different chemical contexts. For example, a study investigated pyrazine formation pathways in sugar-ammonia model systems, contributing to the understanding of the chemical properties and synthesis of such compounds (Shibamoto & Bernhard, 1977). Another study on pyrazine derivatives from the Argentine ant Iridomyrmex humilis also contributed to this area of research (Cavill & Houghton, 1974).
Mechanism of Action
properties
IUPAC Name |
2,3-dimethyl-5-(2-methylbutyl)pyrazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N2/c1-5-8(2)6-11-7-12-9(3)10(4)13-11/h7-8H,5-6H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QJQUDEDFDDMKGC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)CC1=CN=C(C(=N1)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80335948 |
Source
|
| Record name | 2,3-dimethyl-5-(2-methylbutyl)pyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80335948 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dimethyl-5-(2-methylbutyl)pyrazine | |
CAS RN |
75492-01-2 |
Source
|
| Record name | 2,3-dimethyl-5-(2-methylbutyl)pyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80335948 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,3-DIMETHYL-5-(2-METHYLBUTYL)PYRAZINE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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